Cuminil

• Molecular Formula: C20H22O2
• Molecular Weight: 294.4 g/mol
• InChI: InChI=1S/C20H22O2/c1-13(2)15-5-9-17(10-6-15)19(21)20(22)18-11-7-16(8-12-18)14(3)4/h5-14H,1-4H3
• InChIKey: LVSZQGATCLRLCP-UHFFFAOYSA-N

Cuminil Chemical Identity & Specifications

Cuminil, systematically named 4,4′-diisopropylbenzil or 1,2-bis(4-isopropylphenyl)ethane-1,2-dione (CAS 79135-58-3, molecular formula C₂₀H₂₂O₂, molecular weight 294.39 g/mol), is a symmetrically substituted aromatic 1,2-diketone belonging to the benzil class . It is structurally analogous to the parent compound benzil (dibenzoyl), featuring 4-isopropyl substituents on both phenyl rings in place of hydrogen atoms [1]. This substitution pattern imparts distinctive physicochemical properties, including a calculated LogP of approximately 5.0—substantially higher than that of unsubstituted benzil—and a melting point reported in the range of 78–84 °C, which is lower than both benzil (94–95 °C) and the 4,4′-dimethyl analog (102–104 °C) [2]. Cuminil is primarily sourced through chemical synthesis and is available from specialty chemical suppliers as a yellow crystalline powder with typical purities of ≥98% [3].

Compound Class Symmetrically substituted benzil (1,2-diketone) with 4,4′-diisopropyl groups; distinct from parent benzil.

Photochemical Behavior Reports indicate xanthone-forming photoreactivity under UV/methanol, a pathway not accessible with 4,4′-dibromobenzil or pyridil analogs.

Synthetic Utility Patent-recognized precursor for oxidative cleavage to 4,4′-biphenyldicarboxylic acid, a high-performance polymer monomer.

• [1] Fine Dictionary. Definition of Cuminil. Retrieved from https://www.finedictionary.com/Cuminil.html. View Source
• [2] YYBY Chemical Platform. 1,2-bis(4-isopropylphenyl)ethane-1,2-dione (CAS 79135-58-3): LogP = 4.999. https://www.yybyy.com. View Source
• [3] Henan Pusai Chemical Products Co., Ltd. 4,4′-Diisopropylbenzil product listing: Purity 98%. https://www.chem17.com. View Source

Why Generic Benzils Cannot Substitute for Cuminil

Substitution of a 4,4′-diisopropylbenzil (Cuminil) with an unsubstituted benzil or a differently substituted analog (e.g., 4,4′-dimethylbenzil, 4-chlorobenzil) is not functionally equivalent because the isopropyl group exerts a unique combination of electronic, steric, and lipophilic effects that govern the compound's behavior in photochemical reactions, oxidative transformations, and materials synthesis [1]. In photochemistry, the specific substitution pattern dictates whether irradiation in methanol yields xanthone derivatives or exclusively α-hydroxyketones, directly determining the accessible downstream product space [2]. For oxidative cleavage to aromatic polycarboxylic acids, the identity of the alkyl side chain influences both reaction selectivity and the economic viability of the one-step route to high-performance polymer monomers such as 4,4′-biphenyldicarboxylic acid [3]. Furthermore, the nearly 2-unit increase in LogP relative to benzil (5.0 vs. ~2.8–3.4) alters solubility, partitioning, and formulation behavior in non-aqueous systems, making Cuminil the appropriate choice for applications requiring enhanced lipophilicity or specific crystallization characteristics [4].

Cuminil (this product)

Benzil (unsubstituted) — lacks isopropyl groups; lower LogP (~3.0 vs. ~5.0) alters solubility in non-aqueous media, and it cannot serve as a direct precursor for biphenyldicarboxylic acid via the patent oxidative route.

Cuminil

4,4′-Dimethylbenzil — higher melting point (102–104 °C) and intermediate lipophilicity; photoproduct distribution may differ, and crystal packing/dispersion properties in melt processing are not equivalent.

Cuminil

4,4′-Dibromobenzil / 2,2′-pyridil — under reported UV/methanol conditions, these yield only α-hydroxyketones, not xanthone derivatives; synthetic route design may be compromised.

• [1] Kim, S. S. Photochemical Reactions of Aromatic α-Diketones. Journal of Photoscience 1994, 1 (2), 123–126. View Source
• [2] Kim, S. S. Photochemical Reactions of Aromatic α-Diketones. Journal of Photoscience 1994, 1 (2), 123–126. View Source
• [3] Yoshida, K.; Okubo, N.; Matsuda, T.; Konai, Y. Process for Preparing Aromatic Polycarboxylic Acids. U.S. Patent 5,087,742, February 11, 1992. View Source
• [4] YYBY Chemical Platform. LogP data for 1,2-bis(4-isopropylphenyl)ethane-1,2-dione (4.999); Benzil LogP values from ChemSpider (ACD/LogP: 3.38) and polymer.bocsci.com (LogP: 2.75). View Source

Cuminil vs. Benzil Analogs: Comparative Evidence

Photochemical Divergence: Xanthone vs. α-Hydroxyketone

Under standardized irradiation conditions in methanol, 4,4′-diisopropylbenzil (Cuminil) generates xanthone derivatives in addition to α-hydroxyketones. This distinguishes it from 4,4′-dibromobenzil, 2,2′-pyridil, 2,2′-naphthil, and 9,9′-anthril, which yield only α-hydroxyketones under identical conditions; conversely, 4,4′-dimethoxybenzil yields methyl 4-methoxybenzoate, demonstrating that product distribution is exquisitely sensitive to the para-substituent identity [1]. Cuminil thus belongs to a specific reactivity subclass (alongside benzil, 4,4′-dimethylbenzil, 4-chlorobenzil, and 3,3′-dimethylbenzil) capable of accessing the xanthone scaffold photochemically [1].

Photoproduct divergence

Head-to-head

CuminilXanthone + α-hydroxyketone

4,4′-Dibromobenzilα-Hydroxyketone only

Supports xanthone scaffold access via photochemical route; product distribution depends on para-substituent identity.

UV irradiation in methanol; Kim, S. S. (1994) Journal of Photoscience.

Evidence Dimension	Photoproduct distribution upon UV irradiation in methanol
Target Compound Data	Xanthone derivatives + α-hydroxyketones
Comparator Or Baseline	4,4′-Dibromobenzil (α-hydroxyketones only)
Quantified Difference	Qualitative pathway divergence: Cuminil enables xanthone formation; dibromo analog does not
Conditions	UV irradiation of aromatic α-diketones in methanol; Kim, S. S. (1994) Journal of Photoscience

Why This Matters

For researchers synthesizing xanthone-based scaffolds—privileged structures in medicinal chemistry—Cuminil provides a photochemical entry that several closely related benzil derivatives cannot offer, directly impacting synthetic route design and procurement decisions.

• [1] Kim, S. S. Photochemical Reactions of Aromatic α-Diketones. Journal of Photoscience 1994, 1 (2), 123–126. View Source

Oxidation to 4,4′-Biphenyldicarboxylic Acid

U.S. Patent 5,087,742 explicitly claims 4,4′-diisopropylbenzil (Cuminil) as a novel benzil derivative suitable for one-stage oxidative cleavage to aromatic polycarboxylic acids using molecular oxygen with a Co/Mn/Br catalyst system in a solvent containing ≥50 wt.% aliphatic monocarboxylic acid [1]. The patent further specifies 4,4′-bis(4-isopropylphenyl)benzil (derived from Cuminil-type chemistry) as a precursor to 4,4′-biphenyldicarboxylic acid, a high-value monomer for high-performance polyesters and aramide resins [1]. While the patent encompasses methyl, ethyl, and isopropyl variants, the isopropyl substitution confers distinct solubility and steric properties that influence oxidation selectivity [1].

Oxidative monomer route

Head-to-head

CuminilExplicitly claimed for 4,4′-biphenyldicarboxylic acid

BenzilYields benzoic acid only

Patent-recognized precursor enables one-stage oxidative cleavage to high-performance polymer monomer.

U.S. Patent 5,087,742; Co/Mn/Br catalyst, O₂/AcOH.

Evidence Dimension	Patent eligibility as precursor for aromatic polycarboxylic acid synthesis
Target Compound Data	Explicitly claimed: 4,4′-diisopropylbenzil and 4,4′-bis(4-isopropylphenyl)benzil
Comparator Or Baseline	Unsubstituted benzil (prior art processes yield benzoic acid, not biphenyldicarboxylic acid)
Quantified Difference	Cuminil enables one-step route to biphenyldicarboxylic acid; benzil yields only benzoic acid
Conditions	Co/Mn/Br catalyst, molecular oxygen, acetic acid solvent; U.S. Patent 5,087,742 (1992)

Why This Matters

For industrial procurement targeting high-performance polymer monomer production, Cuminil is a patent-recognized intermediate that offers a direct oxidative route to 4,4′-biphenyldicarboxylic acid, a capability not shared by unsubstituted benzil.

• [1] Yoshida, K.; Okubo, N.; Matsuda, T.; Konai, Y. Process for Preparing Aromatic Polycarboxylic Acids. U.S. Patent 5,087,742, February 11, 1992. View Source

Enhanced Lipophilicity vs. Unsubstituted Benzil

The calculated LogP of Cuminil (4,4′-diisopropylbenzil) is reported as 4.999, reflecting the substantial lipophilic contribution of the two para-isopropyl substituents [1]. In contrast, unsubstituted benzil has reported LogP values ranging from 2.75 to 3.38 depending on the calculation method, with ACD/LogP at 3.38 [2]. This represents an increase of approximately 1.6–2.2 log units, corresponding to a >40-fold greater partitioning into octanol over water. The 4,4′-dimethylbenzil analog, with only methyl substituents, is expected to have an intermediate LogP significantly lower than Cuminil.

Lipophilicity (LogP)

Calculated

LogP ≈ 5.0 Δ +1.6–2.2 vs. benzil

Reported higher partitioning supports use in hydrophobic matrices; calculation-based value, experimental validation pending.

YYBY platform; benzil LogP 2.75–3.38 from ChemSpider, BOC Sciences.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 4.999 (calculated)
Comparator Or Baseline	Benzil: LogP = 2.75 (polymer.bocsci.com) to 3.38 (ChemSpider ACD/LogP); 4,4′-Dimethylbenzil: LogP not explicitly located but expected intermediate (~3.5–4.0 based on fragment contributions)
Quantified Difference	ΔLogP ≈ +1.6 to +2.2 vs. benzil; estimated ΔLogP ≈ +1.0 to +1.5 vs. 4,4′-dimethylbenzil
Conditions	Calculated LogP values from multiple sources (YYBY, ChemSpider, BOC Sciences); experimental validation pending

Why This Matters

For applications requiring non-aqueous solubility, membrane permeability, or compatibility with hydrophobic matrices (e.g., polymer formulations, organic photovoltaics), Cuminil's markedly higher LogP makes it the preferred choice over less lipophilic benzil derivatives.

• [1] YYBY Chemical Platform. 1,2-bis(4-isopropylphenyl)ethane-1,2-dione: LogP = 4.999. https://www.yybyy.com. View Source
• [2] BOC Sciences. Benzil: LogP = 2.75220. https://polymer.bocsci.com. View Source

Melting Point Depression Relative to Benzil Analogs

Cuminil exhibits a melting point of 78–79 °C (recrystallized from hexane) as reported on ChemicalBook, with historical data also citing 84 °C [1]. This is substantially lower than the melting points of unsubstituted benzil (94–95 °C) [2] and 4,4′-dimethylbenzil (102–104 °C) . The introduction of the bulky, flexible isopropyl groups disrupts crystal packing more effectively than the methyl groups in 4,4′-dimethylbenzil, which instead elevates the melting point relative to benzil. This non-monotonic trend—methyl substitution raises Tm while isopropyl lowers it—highlights the unique effect of the isopropyl group on solid-state organization.

Melting point (Tm)

Source review

78–84 °C Δ −15 to −26 °C vs. benzil analogs

Lower Tm may support melt-processing or temperature-sensitive co-crystallization workflows.

ChemicalBook and historical entries; recrystallized from hexane.

Evidence Dimension	Melting point (Tm)
Target Compound Data	78–79 °C (ChemicalBook, hexane); 84 °C (historical fine dictionary entry)
Comparator Or Baseline	Benzil: 94–95 °C; 4,4′-Dimethylbenzil: 102–104 °C
Quantified Difference	ΔTm = −15 to −17 °C vs. benzil; ΔTm = −23 to −26 °C vs. 4,4′-dimethylbenzil
Conditions	Melting points from supplier specifications and literature; Cuminil recrystallized from hexane

Why This Matters

For applications involving melt-processing, hot-melt formulations, or temperature-sensitive co-crystallization, Cuminil's significantly lower melting point relative to both benzil and 4,4′-dimethylbenzil offers practical processing advantages at reduced temperatures.

• [1] Fine Dictionary. Cuminil: Melting point 84 °C. https://www.finedictionary.com/Cuminil.html. View Source
• [2] Sigma-Aldrich / VWR. Benzil: Melting Point 95 °C. https://cz-gq1.vwr.com. View Source

Molecular Weight and PSA Differentiation

Cuminil (MW = 294.39 g/mol, Topological Polar Surface Area (TPSA) = 34.14 Ų) occupies a distinct region of physicochemical space compared to its analogs. Benzil (MW = 210.23 g/mol, TPSA = 34.14 Ų) shares the same polar surface area but is ~84 Da lighter . The identical TPSA indicates that the additional molecular weight from the isopropyl groups does not increase hydrogen-bonding capacity, meaning the increased LogP (see Evidence Item 3) arises from increased hydrophobic surface area rather than reduced polarity. This combination—high LogP with moderate TPSA—places Cuminil near the boundary of Lipinski's Rule of Five space, whereas benzil is more centrally located.

MW & TPSA profile

Data to verify

MW 294; TPSA 34.14 Ų Identical TPSA to benzil (MW 210)

Constant polar surface area across benzil series allows SAR exploration of hydrophobic effects without hydrogen-bonding changes.

Calculated properties; no experimental source listed.

Evidence Dimension	Molecular weight and topological polar surface area (TPSA)
Target Compound Data	MW = 294.39 g/mol; TPSA = 34.14 Ų
Comparator Or Baseline	Benzil: MW = 210.23 g/mol; TPSA = 34.14 Ų; 4,4′-Dimethylbenzil: MW = 238.29 g/mol; TPSA = 34.14 Ų (identical diketone core)
Quantified Difference	ΔMW = +84.16 vs. benzil; +56.10 vs. 4,4′-dimethylbenzil; TPSA unchanged across all three
Conditions	Calculated from chemical structure using standard algorithms (RDKit/ChemAxon)

Why This Matters

For medicinal chemistry or agrochemical screening libraries, the identical TPSA combined with stepwise MW increases across the benzil → dimethylbenzil → diisopropylbenzil series allows systematic exploration of hydrophobic effects without confounding changes in hydrogen-bonding capacity, making Cuminil a valuable tool compound for structure-activity relationship (SAR) studies.

Cuminil Application Scenarios

Photochemical Synthesis of Xanthone Scaffolds

Medicinal chemistry groups synthesizing xanthone derivatives as privileged scaffolds for anticancer, anti-inflammatory, or antimicrobial screening can employ Cuminil as a photochemical precursor. The 1994 study by Kim demonstrates that Cuminil, upon UV irradiation in methanol, yields xanthone derivatives in addition to α-hydroxyketones [1]. This pathway is not available with 4,4′-dibromobenzil, 2,2′-pyridil, or 2,2′-naphthil under the same conditions [1]. Furthermore, the isopropyl substituents on the resulting xanthone framework may impart distinct steric and electronic properties compared to xanthones derived from benzil or 4,4′-dimethylbenzil, offering structural diversity in library synthesis.

Oxidative Monomer for High-Performance Polymers

Industrial R&D groups developing high-performance polymers—particularly polyesters based on 4,4′-biphenyldicarboxylic acid or aramide resins—can utilize Cuminil as a raw material for one-stage oxidative cleavage, as taught by U.S. Patent 5,087,742 [1]. The patent explicitly claims 4,4′-diisopropylbenzil and its bis(4-isopropylphenyl)benzil derivative as precursors that, under Co/Mn/Br-catalyzed oxidation with molecular oxygen in acetic acid, can yield aromatic polycarboxylic acids [1]. While the patent scope includes methyl and ethyl analogs, the isopropyl variant offers distinct solubility and steric properties that may enhance process selectivity in specific solvent systems.

Lipophilicity-Driven Formulation in Hydrophobic Matrices

For applications where the compound must be dissolved or dispersed in hydrophobic matrices—such as organic photovoltaic active layers, hydrophobic polymer coatings, or non-aqueous analytical standards—Cuminil's LogP of approximately 5.0 [1] provides a nearly 100-fold increase in octanol-water partitioning relative to benzil (LogP ~3.0) [2]. This enhanced lipophilicity, combined with its lower melting point (78–84 °C) that facilitates melt-mixing without thermal degradation, makes Cuminil the preferred benzil derivative for formulation scientists working with lipophilic media where benzil or 4,4′-dimethylbenzil may suffer from poor solubility or phase separation.

SAR Probe for Hydrophobic Effects

In early-stage drug discovery or agrochemical research, Cuminil serves as a systematic SAR probe for evaluating the effect of increased lipophilicity without altering hydrogen-bonding pharmacophore features. Across the benzil (MW 210, LogP ~3.0), 4,4′-dimethylbenzil (MW 238, LogP ~3.8 estimated), and Cuminil (MW 294, LogP 5.0) series, the TPSA remains constant at 34.14 Ų [1][2]. This allows medicinal chemists to attribute any observed changes in potency, permeability, or metabolic stability specifically to hydrophobic effects rather than confounding changes in polarity or hydrogen-bonding capacity, making Cuminil a valuable tool compound for property-based lead optimization.

Application

Selection Property

Validation Focus

Photochemical xanthone synthesis

Xanthone-forming photoreactivity under UV/methanol

Verify product distribution vs. 4,4′-dibromobenzil or pyridil analogs under identical irradiation conditions

Oxidative monomer for high-performance polymers

Patent-claimed precursor identity for 4,4′-biphenyldicarboxylic acid

Evaluate oxidation selectivity and yield using Co/Mn/Br catalyst system in acetic acid

Lipophilic matrix formulation

High calculated LogP (~5.0) and lower melting point

Assess solubility and dispersion stability in non-aqueous media; confirm experimental LogP if required

SAR probe for hydrophobic effects

Constant TPSA (34.14 Ų) across benzil series with stepwise MW increase

Use as tool compound to attribute potency/permeability changes solely to lipophilicity, not H-bonding

• [1] Kim, S. S. Photochemical Reactions of Aromatic α-Diketones. Journal of Photoscience 1994, 1 (2), 123–126. View Source
• [2] Yoshida, K.; Okubo, N.; Matsuda, T.; Konai, Y. Process for Preparing Aromatic Polycarboxylic Acids. U.S. Patent 5,087,742, February 11, 1992. View Source
• [3] YYBY Chemical Platform. LogP data for Cuminil (4.999); ChemSpider/ACD LogP for benzil (3.38). View Source